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Compound of Interest

Compound Name: AHR 10718

Cat. No.: B1665081 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or detailed safety information for a compound

explicitly identified as "AHR 10718" is publicly available. The information provided herein is

based on general laboratory safety principles for handling potentially hazardous research

chemicals and information related to the Aryl Hydrocarbon Receptor (AHR), a likely biological

target of a compound with this designation. AHR is a ligand-activated transcription factor

involved in regulating various biological responses.[1][2][3][4] It is imperative to treat AHR
10718 as a compound of unknown toxicity and to handle it with the utmost caution.

Immediate Safety and Operational Plan
Given the absence of specific data, a conservative approach to personal protective equipment

(PPE) and handling is mandatory. The following recommendations are based on standard

practices for handling novel or uncharacterized chemical entities in a laboratory setting.

Personal Protective Equipment (PPE)
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665081?utm_src=pdf-interest
https://www.benchchem.com/product/b1665081?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37480978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4696777/
https://pubmed.ncbi.nlm.nih.gov/14973392/
https://pubmed.ncbi.nlm.nih.gov/32289173/
https://www.benchchem.com/product/b1665081?utm_src=pdf-body
https://www.benchchem.com/product/b1665081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes,

aerosols, and airborne

particles.

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

Provides a barrier against skin

contact. Check for

breakthrough times if the

solvent is known.

Body Protection A lab coat worn fully buttoned
Protects skin and personal

clothing from contamination.

Respiratory Protection

A certified fume hood or a

respirator with appropriate

cartridges

Essential to prevent inhalation

of powders or aerosols,

especially when handling the

solid compound or preparing

solutions.
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Procedure Guideline

Receiving
Inspect the package for any signs of damage or

leakage in a designated receiving area.

Storage

Store in a cool, dry, and well-ventilated area,

away from incompatible materials. The

container should be tightly sealed and clearly

labeled.

Preparation

All handling of the solid compound and

preparation of solutions should be conducted

within a certified chemical fume hood to

minimize inhalation exposure.

Spill Response

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory

protection, before attempting cleanup. Absorb

liquid spills with an inert material and collect

solid spills using a method that avoids dust

generation.

Disposal Plan

All waste materials contaminated with AHR 10718, including empty containers, used PPE, and

cleaning materials, must be treated as hazardous waste.

Waste Stream Disposal Protocol

Solid Waste
Collect in a clearly labeled, sealed container

designated for hazardous chemical waste.

Liquid Waste

Collect in a compatible, sealed, and clearly

labeled hazardous waste container. Do not mix

with other waste streams unless compatibility is

known.

Sharps
Any contaminated sharps (needles, etc.) must

be disposed of in a designated sharps container.
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All waste must be disposed of through your institution's environmental health and safety (EHS)

office, following all local, state, and federal regulations.

Aryl Hydrocarbon Receptor (AHR) Signaling
Pathway
AHR 10718 may be an agonist or antagonist of the Aryl Hydrocarbon Receptor (AHR). The

AHR is a ligand-activated transcription factor that plays a crucial role in cellular responses to

environmental chemicals and in various physiological processes.[1][2][5]

Canonical AHR Signaling Pathway

In its inactive state, the AHR resides in the cytoplasm as part of a protein complex.[4][6] Upon

binding to a ligand, the AHR translocates to the nucleus, where it dimerizes with the Aryl

Hydrocarbon Receptor Nuclear Translocator (ARNT). This AHR-ARNT complex then binds to

specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter

regions of target genes, initiating their transcription.[6]
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Caption: Canonical AHR signaling pathway showing ligand activation, nuclear translocation,

and target gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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